Cas no 166953-80-6 (Methyl 2-(4-Acetyl-2-methylphenoxy)acetate)

• Product Name: Methyl 2-(4-Acetyl-2-methylphenoxy)acetate
• CAS No: 166953-80-6
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD11616251
• CID: 833438
• PubChem ID: 19261664
• Update Time: 2025-06-12

Methyl 2-(4-Acetyl-2-methylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (4-acetyl-2-methylphenoxy)-, methyl ester
• ACETIC ACID, 2-(4-ACETYL-2-METHYLPHENOXY)-, METHYL ESTER
• methyl 2-(4-acetyl-2-methylphenoxy)acetate
• (4-acetyl-2-methyl-phenoxy)acetic acid methyl ester
• methyl 4-acetyl-2-methylphenoxyacetate
• EOS-62079
• Acetic acid,2-(4-acetyl-2-methylphenoxy)-,methyl ester
• Methyl (4-acetyl-2-methylphenoxy)acetate
• CAOUTCDDAKSUJP-UHFFFAOYSA-N
• methyl (4-acetyl-2-methyl-phenoxy)-acetate
• Aceticacid,2-(4-acetyl-2-methylphenoxy)-,methylester
• Acetic acid, (4-acetyl-2-methylp
• METHYL2-(4-ACETYL-2-METHYLPHENOXY)ACETATE
• CS-14066
• 166953-80-6
• AKOS005216828
• DTXSID00598230
• DB-325723
• SCHEMBL1245355
• CS-B0470
• Methyl 2-(4-Acetyl-2-methylphenoxy)acetate

• MDL： MFCD11616251
• Inchi： 1S/C12H14O4/c1-8-6-10(9(2)13)4-5-11(8)16-7-12(14)15-3/h4-6H,7H2,1-3H3
• InChI Key： CAOUTCDDAKSUJP-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C=CC(C(C)=O)=CC=1C

Computed Properties

• Exact Mass: 222.08900
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6

Experimental Properties

• PSA: 52.60000
• LogP: 1.74940

Additional information on Methyl 2-(4-Acetyl-2-methylphenoxy)acetate

Recent Advances in the Study of Methyl 2-(4-Acetyl-2-methylphenoxy)acetate (CAS: 166953-80-6) in Chemical Biology and Pharmaceutical Research

Methyl 2-(4-Acetyl-2-methylphenoxy)acetate (CAS: 166953-80-6) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its acetyl and methylphenoxy functional groups, has been explored for its role in drug discovery, particularly as a building block for more complex molecules. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a subject of interest for researchers in the field.

One of the key areas of research involving Methyl 2-(4-Acetyl-2-methylphenoxy)acetate is its use as an intermediate in the synthesis of bioactive compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel anti-inflammatory agents. The researchers utilized this compound as a precursor to synthesize derivatives that exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study highlighted the compound's versatility and its potential to serve as a scaffold for designing new anti-inflammatory drugs.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which explored the anticancer properties of Methyl 2-(4-Acetyl-2-methylphenoxy)acetate derivatives. The study found that certain modifications to the compound's structure resulted in enhanced cytotoxicity against various cancer cell lines, including breast and lung cancer. These findings suggest that the compound could be a promising candidate for further development in oncology research, particularly in the design of targeted therapies.

In addition to its pharmacological potential, Methyl 2-(4-Acetyl-2-methylphenoxy)acetate has also been investigated for its role in chemical biology. A recent study in ACS Chemical Biology (2023) explored its use as a probe for studying protein-ligand interactions. The compound's unique chemical properties allowed researchers to map binding sites on proteins involved in metabolic pathways, providing valuable insights into drug-target interactions. This application underscores the compound's utility beyond traditional drug discovery, extending into fundamental biological research.

The synthesis and optimization of Methyl 2-(4-Acetyl-2-methylphenoxy)acetate have also been areas of active research. A 2024 study in Organic Process Research & Development presented a scalable and efficient synthetic route for the compound, addressing previous challenges related to yield and purity. The new method employed green chemistry principles, reducing the environmental impact of the synthesis process while maintaining high product quality. This advancement is particularly relevant for industrial applications, where scalable and sustainable production methods are critical.

Despite these promising developments, challenges remain in the full exploitation of Methyl 2-(4-Acetyl-2-methylphenoxy)acetate's potential. Issues such as bioavailability, metabolic stability, and toxicity profiles of its derivatives need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its applications suggest that it will continue to be a valuable tool in chemical biology and pharmaceutical research. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic possibilities.

In conclusion, Methyl 2-(4-Acetyl-2-methylphenoxy)acetate (CAS: 166953-80-6) represents a compound of significant interest in the fields of chemical biology and pharmaceuticals. Recent research has highlighted its potential as a building block for drug discovery, a probe for biological studies, and a candidate for therapeutic development. As studies continue to uncover its diverse applications, this compound is poised to play an increasingly important role in advancing scientific and medical knowledge.